2-Hydroxymethyl-tetrahydro-pyranol

• Molecular Formula: C6H12O3
• Molecular Weight: 132.16 g/mol
• IUPAC Name: 2-(hydroxymethyl)oxan-2-ol
• InChI: InChI=1S/C6H12O3/c7-5-6(8)3-1-2-4-9-6/h7-8H,1-5H2
• InChI Key: AZRYFOHINJPGCZ-UHFFFAOYSA-N
• Canonical SMILES: C1CCOC(C1)(CO)O

Description

2-Hydroxymethyl-tetrahydro-pyranol is a useful research compound. Its molecular formula is C6H12O3 and its molecular weight is 132.16 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Applications in Perfumery

One of the primary uses of 2-Hydroxymethyl-tetrahydro-pyranol is as a perfuming ingredient. Its unique odor profile allows it to be incorporated into various fragrance compositions. The compound is known to impart fresh, green notes reminiscent of floral scents, making it suitable for both top notes and as a modifier in complex fragrance blends.

Case Study: Fragrance Composition

A study demonstrated the effectiveness of this compound in enhancing fragrance formulations. The compound was tested in various concentrations (0.1% to 10%) within a base perfume composition. Results indicated that:

• Concentration : Higher concentrations (up to 10%) significantly enhanced the floral and fresh characteristics of the perfume.
• Olfactive Profile : The compound contributed to a more balanced scent profile, blending well with other floral and woody notes.

Applications in Cosmetics

In addition to perfumery, this compound is utilized in cosmetic formulations. Its moisturizing properties make it beneficial in products such as lotions, creams, and hair care items.

Data Table: Cosmetic Product Formulations

Product Type	Concentration (%)	Functionality
Moisturizing Cream	1-5	Hydration and skin softening
Shampoo	0.5-3	Fragrance enhancement
Body Lotion	1-4	Skin conditioning

Potential Medicinal Applications

Research into the medicinal properties of this compound is ongoing. Preliminary studies suggest potential applications in drug formulation due to its ability to enhance solubility and stability of active pharmaceutical ingredients.

Case Study: Drug Delivery Systems

A recent investigation focused on the incorporation of this compound into liposomal drug delivery systems. Key findings included:

• Enhanced Stability : The compound improved the stability of liposomes containing sensitive drugs.
• Release Profile : It facilitated controlled release mechanisms, allowing for sustained therapeutic effects over extended periods.

Applications in Cleaning Products

The compound is also used in various cleaning products due to its surfactant properties. It helps improve the fragrance profile while also acting as a mild cleaning agent.

Data Table: Cleaning Product Formulations

Product Type	Concentration (%)	Functionality
All-Purpose Cleaner	0.5-2	Odor masking and cleaning efficacy
Fabric Softener	1-3	Fragrance enhancement

Synthesis routes and methods

Procedure details

To a cooled (0° C.), stirred suspension of LiAlH4 (3.42 g, 90.0 mmol) in anhydrous THF (50 mL) was added dropwise a solution of 4-oxo-tetrahydro-pyran-2-carboxylic acid ethyl ester (5.17 g, 30.0 mmol). After stirring for 1 hour, the reaction was quenched by the slow, sequential addition of water (3.4 mL), 15% NaOH (3.4 mL), and water (10.0 mL). The inorganic salt was filtered off and extracted with EtOAc repeatedly since the product was absorbed on the solid. Solvent removal afforded 2.42 g (61%) of yellow oil. The crude mixture was carried to the next step without purification.